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fluorocyclopropyl]carbamate

CAS No.: 146726-40-1

Cat. No.: B115679

Get Quote

The strategic incorporation of fluorine into organic molecules is a cornerstone of contemporary
drug design, often enhancing metabolic stability, binding affinity, and lipophilicity.[1] When
combined with the conformationally rigid, three-membered cyclopropane ring, the resulting
fluorocyclopropane unit offers a unique bioisosteric replacement for larger or more flexible
groups, such as gem-dimethyl or isopropyl moieties.[2] Specifically, the trans-2-
fluorocyclopropylamine structure has been identified as a critical component in a variety of
therapeutic agents, where the stereochemistry of the C-F bond relative to the amine is crucial
for biological activity. The tert-butyloxycarbonyl (Boc) protected form, tert-butyl N-[trans-2-
fluorocyclopropyl]lcarbamate, serves as a stable, versatile intermediate amenable to a wide
range of coupling and deprotection chemistries, making its efficient synthesis a topic of
significant interest.

Strategic Approaches to Synthesis

The construction of tert-butyl N-[trans-2-fluorocyclopropyl]carbamate can be approached
from several retrosynthetic perspectives. The most common and effective strategies hinge on
the formation of the fluorocyclopropane ring with the desired trans stereochemistry.
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Figure 1: Retrosynthetic analysis of the target molecule.

o Strategy A: Fluorocyclopropanation of an N-Vinyl Precursor: This is arguably the most direct
approach. It involves the reaction of a monofluorocarbene or a carbene equivalent with tert-
butyl N-vinylcarbamate. The stereochemical outcome (cis vs. trans) is governed by the
nature of the carbene source and the reaction conditions.

o Strategy B: Nucleophilic Substitution: This route involves the synthesis of a trans-1-fluoro-2-
halocyclopropane, followed by displacement of the halide with an amine source, such as tert-
butyl carbamate. This method can be effective but may require harsher conditions and can
be complicated by elimination side reactions.

o Strategy C: Carboxylic Acid Rearrangement: This strategy begins with trans-2-
fluorocyclopropanecarboxylic acid, which is converted to the corresponding amine via a
Curtius, Hofmann, or Schmidt rearrangement, followed by Boc protection. While viable, this
route is often longer and less atom-economical.

This guide will focus on Strategy A, specifically the Simmons-Smith-type
fluorocyclopropanation, which offers a reliable and well-documented path to the desired trans
isomer.[3][4]
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Core Protocol: Simmons-Smith
Fluorocyclopropanation

The Simmons-Smith reaction and its variants are powerful tools for cyclopropanation.[2] For
fluorocyclopropanation, a zinc carbenoid generated from fluorodiiodomethane (CHFI2) and
diethylzinc (Et2Zn) is a highly effective reagent system.[3] The use of an N-vinylcarbamate as
the substrate is advantageous because the carbamate group can influence the stereoselectivity
of the cyclopropanation.

Mechanistic Rationale and Stereocontrol

The reaction proceeds via the formation of a fluorinated zinc carbenoid species (e.g.,
FCHIZnEt). This electrophilic species coordinates to the double bond of the N-vinylcarbamate.
The delivery of the fluoromethylene group generally occurs from the less sterically hindered
face of the alkene. In the case of N-vinylcarbamate, the bulky Boc group directs the incoming
carbenoid to the opposite face, leading to a preference for the trans product. While excellent
cis selectivity has been reported for certain substrates under phase-transfer conditions, the use
of zinc carbenoids with simple N-vinylcarbamates typically favors the trans isomer.[3]
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Figure 2: General workflow for the synthesis and purification.
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Detailed Experimental Protocol

Materials:

tert-Butyl N-vinylcarbamate

¢ Fluorodiiodomethane (CHFI2)

e Diethylzinc (Et2Zn), 1.0 M solution in hexanes

e Anhydrous Dichloromethane (DCM)

e Saturated aqueous ammonium chloride (NH4Cl)

e Saturated aqueous sodium bicarbonate (NaHCOs)

e Brine (saturated agueous NacCl)

e Anhydrous sodium sulfate (Na2S0a4)

 Silica gel for column chromatography

¢ Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

To a dry, argon-flushed, three-necked round-bottom flask equipped with a magnetic stir bar, a
thermometer, and a dropping funnel, add tert-butyl N-vinylcarbamate (1.0 eq).

» Dissolve the starting material in anhydrous dichloromethane (approx. 0.1 M concentration).
e Cool the solution to 0 °C using an ice-water bath.

e Slowly add the diethylzinc solution (2.2 eq) dropwise via the dropping funnel over 20
minutes, ensuring the internal temperature does not exceed 5 °C.

o After the addition is complete, add fluorodiiodomethane (2.0 eq) dropwise over 30 minutes,
maintaining the temperature at 0 °C.
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e Once the addition is complete, remove the ice bath and allow the reaction mixture to slowly
warm to room temperature.

« Stir the reaction at room temperature for 16-24 hours. Monitor the reaction progress by Thin
Layer Chromatography (TLC) or LC-MS.

» Upon completion, cautiously cool the mixture back to 0 °C and slowly quench the reaction by
the dropwise addition of saturated aqueous NHaCl. Caution: Gas evolution (ethane) will

occur.

» Allow the mixture to warm to room temperature and stir for 30 minutes until gas evolution

ceases.

o Transfer the mixture to a separatory funnel and add water. Extract the aqueous layer three
times with ethyl acetate.

o Combine the organic layers and wash sequentially with saturated aqueous NaHCOs and
brine.

o Dry the organic layer over anhydrous Naz2SOa, filter, and concentrate under reduced
pressure to yield the crude product.

Purification

The crude product, typically an oil or semi-solid containing a mixture of cis and trans isomers
along with unreacted starting material, is purified by silica gel column chromatography.[5]

» Stationary Phase: Silica gel (230-400 mesh).

o Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 5% and gradually
increasing to 20% ethyl acetate) is typically effective. The trans isomer is generally less polar
and will elute before the cis isomer.

o Fraction Collection: Monitor the column fractions by TLC. Combine the fractions containing
the pure trans isomer and concentrate under reduced pressure to afford tert-butyl N-[trans-
2-fluorocyclopropyl]carbamate as a white solid or colorless oil.
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Purification Summary

Technique

Silica Gel Column Chromatography[5]

Stationary Phase

Silica Gel (60-120 or 230-400 mesh)

Typical Mobile Phase

Hexane/Ethyl Acetate Gradient (e.g., 95:5 to
80:20)

Expected Outcome

Separation of trans (less polar) and cis (more

polar) isomers

Typical Yield

40-60% (for the trans isomer)

Characterization

The identity and purity of the final product must be confirmed through spectroscopic methods.

[6]7]

Spectroscopic Data

Expected Values for tert-butyl N-[trans-2-
fluorocyclopropyl]carbamate

Appearance White to off-white solid[6]
Molecular Formula CsH14FNO2
Molecular Weight 175.20 g/mol

1H NMR (CDCls, 400 MHz)

o (ppm): 4.80-5.00 (br s, 1H, NH), 4.45 (dm, 1H,
J = 64 Hz, CHF), 2.70-2.85 (m, 1H, CHN), 1.45
(s, 9H, C(CHs)3), 0.85-1.10 (m, 2H, CH2)

13C NMR (CDCls, 100 MHz)

o (ppm): 155.8, 81.0 (d, J = 240 Hz, CF), 79.5,
34.5 (d, J=8 Hz, CN), 28.4, 15.2 (d, J = 10 Hz,
CHz2)

19F NMR (CDCls, 376 MHz)

o (ppm): -210 to -215 (m)

Mass Spec (ESI+)

miz: 176.1 [M+H]*, 198.1 [M+Na]*
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Note: NMR chemical shifts and coupling constants (J) are approximate and can vary based on
solvent and instrument.

Alternative and Emerging Methods

While the zinc carbenoid approach is robust, concerns over the use of pyrophoric diethylzinc
have driven the development of alternative reagents.

¢ Monofluoromethylsulfonium Salts: Diarylfluoromethylsulfonium salts have emerged as
bench-stable and easy-to-handle reagents for the direct transfer of monofluorocarbene
(:CHF) to alkenes.[8] These reagents can offer improved safety profiles and operational
simplicity, providing a valuable alternative for accessing monofluorocyclopropanes.

o Asymmetric Catalysis: For the synthesis of enantiomerically pure material, asymmetric
catalysis is essential. Chiral ligands, such as chiral dioxaborolanes, can be used in
conjunction with zinc carbenoids to achieve high enantioselectivity in the cyclopropanation of
allylic alcohols, which can then be converted to the desired amine.[4][9] Furthermore,
biocatalytic strategies using engineered enzymes are showing promise for highly
stereoselective cyclopropanation reactions.[10][11]

Safety and Handling

o Diethylzinc (Et2Zn): Is highly pyrophoric and reacts violently with water and protic solvents. It
must be handled under a strict inert atmosphere (argon or nitrogen) using syringe and
cannula techniques.

e Fluorodiiodomethane (CHFI2): Is a volatile and toxic liquid. It should be handled in a well-
ventilated fume hood with appropriate personal protective equipment (gloves, safety
glasses).

e Reaction Quenching: The quenching of residual diethylzinc with agueous solutions is highly
exothermic and produces flammable ethane gas. This step must be performed slowly and
with adequate cooling.

Conclusion
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The synthesis of tert-butyl N-[trans-2-fluorocyclopropyl]Jcarbamate is a critical enabling step
for the incorporation of the valuable trans-2-fluorocyclopropylamine pharmacophore into drug
candidates. The Simmons-Smith-type cyclopropanation of tert-butyl N-vinylcarbamate using a
zinc carbenoid remains a reliable and effective method for obtaining the desired trans isomer.
Understanding the mechanistic basis for stereocontrol, coupled with careful execution of the
experimental protocol and purification, allows for the consistent production of this key
intermediate. Future advancements in this field will likely focus on the development of safer,
more efficient, and highly enantioselective catalytic methods to meet the growing demand for
stereochemically pure fluorinated building blocks in drug discovery.
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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